Cas no 1542039-78-0 (2,3-dihydroxybenzene-1-carbothioamide)

• Product Name: 2,3-dihydroxybenzene-1-carbothioamide
• CAS No: 1542039-78-0
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5982018
• PubChem ID: 136305691
• Update Time: 2025-05-20

2,3-dihydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxybenzene-1-carbothioamide
• SCHEMBL11097025
• EN300-1841394
• 1542039-78-0

• Inchi： 1S/C7H7NO2S/c8-7(11)4-2-1-3-5(9)6(4)10/h1-3,9-10H,(H2,8,11)
• InChI Key： GEZNFJYNMZIQIK-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C=1O)O)N

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.6Ų

Additional information on 2,3-dihydroxybenzene-1-carbothioamide

2,3-Dihydroxybenzene-1-carbothioamide: A Comprehensive Overview

The compound 2,3-dihydroxybenzene-1-carbothioamide, also known by its CAS number 1542039-78-0, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is a derivative of benzene, a fundamental aromatic ring structure, with substituents that introduce unique chemical properties. The presence of two hydroxyl groups (-OH) at the 2 and 3 positions of the benzene ring, along with a carbothioamide group (-C(=S)NH2) at the 1 position, makes this molecule highly versatile and reactive. Recent studies have highlighted its role in catalysis, drug design, and advanced materials synthesis.

Key Features of 2,3-Dihydroxybenzene-1-carbothioamide

The structure of 2,3-dihydroxybenzene-1-carbothioamide is characterized by its aromatic benzene ring with hydroxyl groups at adjacent positions (meta to each other). This arrangement creates a highly electron-rich environment due to the resonance stabilization provided by the hydroxyl groups. The carbothioamide group at the para position further enhances the molecule's reactivity by introducing sulfur into the structure. Sulfur-containing compounds are known for their ability to form strong bonds and participate in various chemical transformations.

Recent research has focused on the electronic properties of this compound. The combination of hydroxyl and carbothioamide groups leads to a unique electronic configuration that makes it an excellent candidate for use in organic electronics. For instance, studies have shown that 2,3-dihydroxybenzene-1-carbothioamide can act as a semiconductor material in thin-film transistor applications. Its ability to conduct electricity while maintaining stability under thermal and mechanical stress makes it a promising material for flexible electronics.

Synthesis and Characterization

The synthesis of 2,3-dihydroxybenzene-1-carbothioamide involves a multi-step process that typically begins with the preparation of benzene derivatives. One common approach is the nucleophilic substitution reaction where a suitable precursor is treated with thiourea or its derivatives to introduce the carbothioamide group. The hydroxyl groups are introduced through oxidation or substitution reactions using strong oxidizing agents like KMnO4 or CrO3.

Characterization techniques such as X-ray crystallography, Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound. Recent advancements in computational chemistry have also enabled researchers to model the electronic structure of 2,3-dihydroxybenzene-1-carbothioamide using density functional theory (DFT). These computational studies provide insights into its reactivity and potential applications.

Applications in Materials Science

One of the most exciting applications of 2,3-dihydroxybenzene-1-carbothioamide is in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology. SAMs made from this compound exhibit high stability and reproducibility, making them ideal for use in sensors and biosensors.

In addition to its role in materials science, this compound has shown potential in catalysis. The sulfur atom in the carbothioamide group acts as a Lewis base, enabling it to coordinate with metal ions and facilitate various catalytic reactions. Recent studies have demonstrated its effectiveness as a catalyst in organic transformations such as C-C bond formation and enantioselective synthesis.

Biological Applications

The biological applications of 2,3-dihydroxybenzene-1-carbothioamide are another area of active research. Due to its structural similarity to certain pharmacophores found in bioactive molecules, this compound has been investigated for its potential as a drug candidate. In vitro studies have shown that it exhibits moderate activity against various cancer cell lines, suggesting its potential as an anticancer agent.

Furthermore, this compound has been explored for its role in enzyme inhibition. The hydroxyl groups provide hydrogen bonding capabilities that allow it to interact with enzyme active sites. Recent research has focused on optimizing its bioavailability through structural modifications while maintaining its biological activity.

Future Directions

The future of 2,3-dihydroxybenzene-1-carbothioamide lies in exploring its full potential across multiple disciplines. Ongoing research aims to enhance its stability under harsh conditions while improving its solubility for better performance in biological systems. Collaborative efforts between chemists and material scientists are expected to unlock new applications in areas such as energy storage devices and advanced coatings.

In conclusion, 2,3-dihydroxybenzene-1-carbothioamide is a multifaceted compound with immense potential across various fields. Its unique chemical structure combined with recent advancements in synthesis techniques and characterization methods positions it as a key player in modern chemistry research.